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Compound of Interest

Compound Name: 2,2',5-Trimethoxybenzophenone

CAS No.: 32938-33-3

Cat. No.: B8675176

Get Quote

Molecular Architecture, Synthesis Engineering, and
Application in Peptide Chemistry[1]
Abstract 2,2',5-Trimethoxybenzophenone (C₁₆H₁₆O₄) is a polysubstituted diaryl ketone

serving as a pivotal intermediate in organic synthesis, particularly in the production of xanthone

derivatives.[1] Its structural significance lies in its specific methoxy substitution pattern—ortho-

disubstitution relative to the carbonyl—which facilitates subsequent cyclization reactions. This

guide provides a comprehensive analysis of its molecular geometry, a validated Friedel-Crafts

synthesis protocol, and its primary utility in generating acid-labile linkers for drug development.

Molecular Architecture & Electronic Properties
Structural Definition
The molecule consists of two benzene rings linked by a central carbonyl group. The

substitution pattern is asymmetric:

Ring A: 2,5-dimethoxy substitution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8675176#bc-rfq
https://www.benchchem.com/product/b8675176/docs?utm_src=pdf-body#technical-monograph-2-2-5-trimethoxybenzophenone
https://www.rsc.org/suppdata/c6/ra/c6ra10373a/c6ra10373a1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8675176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ring B: 2-methoxy substitution.

Chemical Identity:

IUPAC Name: (2,5-dimethoxyphenyl)(2-methoxyphenyl)methanone

Molecular Formula: C₁₆H₁₆O₄

Molecular Weight: 272.30 g/mol

SMILES:COc1ccc(OC)c(c1)C(=O)c2ccccc2OC

Key Physical State: Viscous oil or low-melting solid (b.p. 232°C at 7 mmHg).[2]

Steric & Electronic Effects
The presence of methoxy groups at the 2- and 2'-positions (ortho to the carbonyl) introduces

significant steric strain.

Torsional Twist: To minimize steric repulsion between the carbonyl oxygen and the ortho-

methoxy groups, the phenyl rings twist out of the carbonyl plane. This reduces

-conjugation compared to unsubstituted benzophenone, affecting the UV absorption
maximum (hypsochromic shift).

Electronic Activation: The methoxy groups are strong electron-donating groups (EDGs) via

resonance (+M effect). This makes the aromatic rings highly nucleophilic, a property

exploited in downstream cyclization reactions to form xanthones.
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Figure 1: Structural topology of 2,2',5-Trimethoxybenzophenone highlighting the steric

interaction zones.

Synthesis Engineering
The most robust route to 2,2',5-Trimethoxybenzophenone is the Friedel-Crafts Acylation. This

method is preferred over Grignard additions due to the prevention of tertiary alcohol formation

and the high selectivity directed by the alkoxy groups.

Validated Protocol: Friedel-Crafts Acylation
Objective: Synthesize 2,2',5-Trimethoxybenzophenone from 2-methoxybenzoyl chloride and

1,4-dimethoxybenzene.

Reagents & Stoichiometry
Component Role Eq. Notes

1,4-

Dimethoxybenzene
Nucleophile 1.1

Excess ensures

complete consumption

of acid chloride.

2-Methoxybenzoyl

Chloride
Electrophile 1.0 Limiting reagent.

Aluminum Chloride

(ngcontent-ng-

c2977031039=""

_nghost-ng-

c1310870263=""

class="inline ng-star-

inserted">

)

Lewis Acid 1.2 Must be anhydrous.

Dichloromethane

(DCM)
Solvent -

Anhydrous; safer

alternative to

.
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Step-by-Step Methodology
Preparation: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser,

addition funnel, and magnetic stir bar. Flush with Nitrogen (ngcontent-ng-c2977031039=""

_nghost-ng-c1310870263="" class="inline ng-star-inserted">

).

Solubilization: Dissolve 1,4-dimethoxybenzene (1.1 eq) in anhydrous DCM. Cool to 0°C in an

ice bath.

Catalyst Addition: Add anhydrous

(1.2 eq) in portions. Observation: The solution may darken, indicating complex formation.

Acylation: Add 2-methoxybenzoyl chloride (1.0 eq) dropwise over 30 minutes. Maintain

temperature <5°C to prevent polymerization.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Self-

Validation: Monitor HCl gas evolution (fumes turn damp litmus paper red).

Quenching: Pour the reaction mixture slowly into a slurry of ice and concentrated HCl. This

breaks the aluminum-alkoxide complex.

Workup: Separate the organic layer.[2] Wash with water (2x), 1M NaOH (to remove

unreacted acid), and brine. Dry over

.

Purification: Concentrate in vacuo. If the product is an oil, it can be used directly or distilled

(b.p. ~232°C @ 7mmHg).[2]
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Figure 2: Mechanistic flow of the Friedel-Crafts acylation synthesis.

Spectroscopic Validation
To confirm the identity of the synthesized product, the following spectroscopic signatures must

be verified.
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Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz,

,

ppm):

Methoxy Groups: Three distinct singlets in the range of 3.60 – 3.85 ppm.

~3.65 (s, 3H, 2-OMe)

~3.75 (s, 3H, 2'-OMe)

~3.80 (s, 3H, 5-OMe)

Aromatic Region: Multiplets between 6.80 – 7.50 ppm (7 protons total).

Look for the characteristic splitting of the 1,2,4-trisubstituted ring (Ring A) and the 1,2-

disubstituted ring (Ring B).

¹³C NMR (100 MHz,

,

ppm):

Carbonyl (C=O): A characteristic signal at ~192–195 ppm.

Aromatic C-O: Signals around 150–160 ppm corresponding to the carbons bearing methoxy

groups.

Mass Spectrometry[3]
Molecular Ion (

): m/z 272.

Fragmentation: Expect a major fragment at m/z 135 (methoxybenzoyl cation) due to

-cleavage adjacent to the carbonyl.
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Applications in Drug Development[4][5][6]
The primary utility of 2,2',5-Trimethoxybenzophenone in pharmaceutical research is its role

as a precursor to Xanthone derivatives, specifically for creating acid-labile linkers in solid-phase

peptide synthesis (SPPS).

Synthesis of Xanthenylamide (XAL) Handles
The 2,2',5-trimethoxybenzophenone structure is designed to undergo an intramolecular

cyclization to form 2-hydroxyxanthone.

Demethylation/Cyclization: Heating 2,2',5-trimethoxybenzophenone with pyridine

hydrochloride at ~200°C effects the cleavage of the ether bonds and subsequent

dehydration to close the central pyran ring.

Functionalization: The resulting xanthone is further modified (e.g., reduction to xanthydrol) to

create the XAL handle.

Utility: This handle allows peptides to be anchored to solid supports and released under very

mild acidic conditions (e.g., dilute TFA), preserving sensitive side-chain protecting groups.

Photochemical Probes
Like many benzophenones, this derivative possesses triplet-state photochemistry. It can be

used as a photo-affinity probe, where the carbonyl oxygen abstracts a hydrogen atom from a

nearby target protein upon UV irradiation, forming a covalent bond. The methoxy groups tune

the absorption wavelength, potentially shifting it away from damaging deep-UV regions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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